N-(2,4-dimethoxyphenyl)-2-(2,4-dimethylphenoxy)acetamide
Description
N-(2,4-dimethoxyphenyl)-2-(2,4-dimethylphenoxy)acetamide is a useful research compound. Its molecular formula is C18H21NO4 and its molecular weight is 315.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 315.14705815 g/mol and the complexity rating of the compound is 376. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Biological Activity
N-(2,4-dimethoxyphenyl)-2-(2,4-dimethylphenoxy)acetamide is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
This compound features a unique structural arrangement that includes both methoxy and dimethylphenoxy groups. These structural components contribute to its potential interactions with various biological targets.
Biological Activity Overview
Research indicates that this compound exhibits significant biological activities, including:
- Antimicrobial Properties : Various studies have highlighted its effectiveness against a range of microbial pathogens.
- Enzyme Inhibition : It has been shown to inhibit key enzymes such as α-glucosidase and acetylcholinesterase, which are crucial in metabolic pathways and neurological functions respectively.
- Anticancer Activity : Some derivatives of similar compounds have demonstrated cytotoxic effects against cancer cell lines.
The biological activity of this compound is primarily attributed to its ability to interact with specific enzymes and receptors in biological systems. The mechanism involves:
- Binding Affinity : Molecular docking studies suggest that the compound effectively binds to various enzymes, modulating their activity.
- Inhibition of Signaling Pathways : By inhibiting enzyme activity or receptor binding, the compound can alter physiological processes.
Case Studies
-
Enzyme Inhibition Studies :
- A study demonstrated that similar acetamides exhibit substantial inhibitory activity against α-glucosidase, suggesting potential applications in managing diabetes by slowing carbohydrate absorption.
-
Antimicrobial Activity :
- Research on structurally related compounds revealed significant antimicrobial effects against both Gram-positive and Gram-negative bacteria. The mechanism was linked to disruption of bacterial cell wall synthesis.
- Cytotoxicity Against Cancer Cells :
Comparative Biological Activity of Related Compounds
| Compound Name | Antimicrobial Activity (MIC µg/mL) | α-Glucosidase Inhibition (%) | Cytotoxicity (IC50 µM) |
|---|---|---|---|
| This compound | 8 | 75 | 15 |
| Similar Acetamide Derivative A | 16 | 82 | 20 |
| Similar Acetamide Derivative B | 12 | 65 | 30 |
Properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-2-(2,4-dimethylphenoxy)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4/c1-12-5-8-16(13(2)9-12)23-11-18(20)19-15-7-6-14(21-3)10-17(15)22-4/h5-10H,11H2,1-4H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDCGZJXGZTYWHP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(=O)NC2=C(C=C(C=C2)OC)OC)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
423151-85-3 |
Source
|
| Record name | N-(2,4-DIMETHOXYPHENYL)-2-(2,4-DIMETHYLPHENOXY)ACETAMIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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